4-{[(4-chlorophenyl)methoxy]methyl}-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine
CAS No.: 1396685-10-1
Cat. No.: VC6610189
Molecular Formula: C24H25ClN2O2
Molecular Weight: 408.93
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1396685-10-1 |
|---|---|
| Molecular Formula | C24H25ClN2O2 |
| Molecular Weight | 408.93 |
| IUPAC Name | [4-[(4-chlorophenyl)methoxymethyl]piperidin-1-yl]-(4-pyrrol-1-ylphenyl)methanone |
| Standard InChI | InChI=1S/C24H25ClN2O2/c25-22-7-3-19(4-8-22)17-29-18-20-11-15-27(16-12-20)24(28)21-5-9-23(10-6-21)26-13-1-2-14-26/h1-10,13-14,20H,11-12,15-18H2 |
| Standard InChI Key | ULIXWCOHORPNPI-UHFFFAOYSA-N |
| SMILES | C1CN(CCC1COCC2=CC=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)N4C=CC=C4 |
Introduction
Chemical Formula and Molecular Weight
-
Chemical Formula: Not explicitly available, but can be inferred from its components.
-
Molecular Weight: Estimated based on the molecular weights of its components.
Synthesis and Preparation
The synthesis of such a compound would typically involve multiple steps, including the formation of the piperidine core, introduction of the chlorophenyl group, and attachment of the pyrrol-1-yl benzoyl moiety. Common methods might involve nucleophilic substitution reactions and acylation steps.
Related Compounds
Compounds with similar structural elements, such as 4-(4-chlorophenyl)-1-(4-methoxyphenyl)-3-methyl-1H-pyrazol-5-amine (CID 2766622), provide insight into the potential properties and synthesis routes of complex organic molecules . Another related compound, 4-((4-Chlorophenyl)(methoxy)methyl)-1-((1,3,5-trimethyl-1H-pyrazol-4-yl)sulfonyl)piperidine (CID 72547904), shares some structural similarities with the piperidine core .
Data Tables
Given the lack of specific data on 4-{[(4-chlorophenyl)methoxy]methyl}-1-[4-(1H-pyrrol-1-yl)benzoyl]piperidine, we can only provide a hypothetical table based on its components:
| Component | Function/Role |
|---|---|
| Piperidine | Core structure, potential bioactivity |
| 4-Chlorophenyl | Bioactive group, potential for drug interactions |
| Pyrrol-1-yl | Biologically active moiety, potential for pharmaceutical applications |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume